Cas no 2404734-05-8 (3-Isopropoxy-5-(methylthio)pyridine)

• Product Name: 3-Isopropoxy-5-(methylthio)pyridine
• CAS No: 2404734-05-8
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• MDL: MFCD32632197
• CID: 5075277
• Update Time: 2026-03-01

3-Isopropoxy-5-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxy-5-(methylthio)pyridine

• MDL： MFCD32632197
• Inchi： 1S/C9H13NOS/c1-7(2)11-8-4-9(12-3)6-10-5-8/h4-7H,1-3H3
• InChI Key： WLYRADUSGJTFQU-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=CC(=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.1
• Topological Polar Surface Area: 47.4

Additional information on 3-Isopropoxy-5-(methylthio)pyridine

Recent Advances in the Study of 3-Isopropoxy-5-(methylthio)pyridine (CAS: 2404734-05-8) in Chemical Biology and Pharmaceutical Research

3-Isopropoxy-5-(methylthio)pyridine (CAS: 2404734-05-8) is a pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its isopropoxy and methylthio substituents, has been explored for its potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a promising candidate for further investigation.

In the context of drug discovery, 3-Isopropoxy-5-(methylthio)pyridine has been identified as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based kinase inhibitors, which showed potent activity against several cancer cell lines. The compound's ability to act as a versatile building block for heterocyclic chemistry has also been highlighted in recent synthetic methodologies, enabling the efficient preparation of complex molecular architectures.

From a mechanistic perspective, research has elucidated the role of the methylthio group in modulating the electronic properties of the pyridine ring, thereby influencing its reactivity and binding affinity to biological targets. Computational studies have revealed that the isopropoxy group contributes to the compound's lipophilicity, which is a critical factor in drug design for optimizing pharmacokinetic properties. These insights have paved the way for the rational design of derivatives with enhanced biological activity and selectivity.

In agrochemical applications, 3-Isopropoxy-5-(methylthio)pyridine has been investigated as a precursor for the development of new pesticides. A 2022 patent application disclosed its use in the synthesis of compounds with insecticidal and fungicidal activities, demonstrating efficacy against a range of agricultural pests. The compound's structural features, such as its sulfur-containing moiety, have been linked to its mode of action, which involves interference with essential metabolic pathways in target organisms.

Recent advancements in analytical techniques have also facilitated the characterization and quantification of 3-Isopropoxy-5-(methylthio)pyridine in complex matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been employed to study its stability and degradation products under various environmental conditions. These studies are critical for ensuring the safe handling and application of the compound in industrial and research settings.

Looking ahead, the potential of 3-Isopropoxy-5-(methylthio)pyridine in material science is an emerging area of interest. Preliminary studies have explored its use as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These complexes exhibit unique catalytic properties, opening new avenues for applications in heterogeneous catalysis and materials synthesis. Further research is needed to fully exploit the compound's versatility in this domain.

In conclusion, 3-Isopropoxy-5-(methylthio)pyridine (CAS: 2404734-05-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its applications in drug discovery, agrochemicals, and material science underscore its importance as a subject of ongoing research. Future studies should focus on expanding its synthetic utility, elucidating its biological mechanisms, and exploring novel applications to fully realize its potential.